Cas no 25496-01-9 (Benzenesulfonic acid,tridecyl-)

• Product Name: Benzenesulfonic acid,tridecyl-
• CAS No: 25496-01-9
• MF: C₁₉H₃₂O₃S
• MW: 340.52058506012
• CID: 263560
• Update Time: 2024-01-27

Benzenesulfonic acid,tridecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,tridecyl-
• 4-Tridecylbenzenesulfonic acid
• 2-tridecylbenzenesulfonic acid
• Tridecylbenzenesulfonic acid
• Tridecylbenzenesulphonic acid
• tridecyl-benzenesulfonic acid
• Benzenesulfonic acid, tridecyl-
• Tridecylbenzolsulfonsaure

• Inchi： 1S/C19H32O3S/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-16-13-14-17-19(18)23(20,21)22/h13-14,16-17H,2-12,15H2,1H3,(H,20,21,22)
• InChI Key： PVXSFEGIHWMAOD-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=CC=C1CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.20736
• Monoisotopic Mass: 340.207216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Brown viscous liquid, nonvolatile organic acid
• Density: 1.042
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.507
• PSA: 54.37

Benzenesulfonic acid,tridecyl- Security Information

• Hazardous Material transportation number：UN 1760
• Packing Group：III
• HazardClass：8
• PackingGroup：III